Cas no 2416991-42-7 (Imidazo[1,2-a]pyrazin-2-ylamine dihydrochloride)

• Product Name: Imidazo[1,2-a]pyrazin-2-ylamine dihydrochloride
• CAS No: 2416991-42-7
• MF: C₆H₈Cl₂N₄
• MW: 207.06
• MDL: MFCD32690897
• CID: 5088575
• Update Time: 2026-03-02

Imidazo[1,2-a]pyrazin-2-ylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Imidazo'1,2-apyrazin-2-ylamine dihydrochloride
• Imidazo[1,2-a]pyrazin-2-ylamine dihydrochloride

• MDL： MFCD32690897
• Inchi： 1S/C6H6N4.2ClH/c7-5-4-10-2-1-8-3-6(10)9-5;;/h1-4H,7H2;2*1H
• InChI Key： YAUDUQLNMKIBLA-UHFFFAOYSA-N
• SMILES： C1=CN=CC2=NC(N)=CN12.Cl.Cl

Additional information on Imidazo[1,2-a]pyrazin-2-ylamine dihydrochloride

Comprehensive Overview of Imidazo[1,2-a]pyrazin-2-ylamine dihydrochloride (CAS No. 2416991-42-7) and Its Applications

Imidazo[1,2-a]pyrazin-2-ylamine dihydrochloride (CAS No. 2416991-42-7) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the imidazo[1,2-a]pyrazine family, a class of nitrogen-containing heterocycles known for their versatility in drug discovery. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and its potential in targeting kinase pathways, which are critical in diseases like cancer and inflammatory disorders.

The growing demand for imidazo[1,2-a]pyrazine derivatives in medicinal chemistry has made CAS 2416991-42-7 a focal point for synthetic optimization. Recent studies highlight its utility in designing selective kinase inhibitors, a hot topic in precision medicine. For instance, its scaffold has been explored in JAK-STAT signaling modulation, a pathway implicated in autoimmune diseases. This aligns with the rising interest in targeted therapies and personalized medicine, as evidenced by frequent searches for "kinase inhibitor side effects" or "JAK inhibitor alternatives" on platforms like PubMed and Google Scholar.

From a synthetic perspective, Imidazo[1,2-a]pyrazin-2-ylamine dihydrochloride offers advantages such as high solubility in aqueous systems due to its dihydrochloride salt form, making it suitable for in vitro assays and high-throughput screening. Its stability under physiological conditions also positions it as a candidate for prodrug development, a trending area in drug delivery optimization. Searches for "improving drug solubility" or "prodrug design strategies" reflect industry priorities, further underscoring the relevance of this compound.

Beyond therapeutics, CAS 2416991-42-7 has applications in chemical biology as a fluorescent probe precursor. The imidazo[1,2-a]pyrazine core can be functionalized to create bioimaging agents, addressing the demand for non-invasive diagnostic tools—a frequently searched topic in AI-driven research platforms. This dual functionality (therapeutic and diagnostic) positions it as a theranostic agent, bridging gaps between treatment and monitoring.

Quality control of Imidazo[1,2-a]pyrazin-2-ylamine dihydrochloride is another critical aspect, with HPLC and LC-MS being standard techniques for purity verification. Queries like "HPLC methods for heterocycles" or "CAS number verification" dominate analytical chemistry forums, highlighting the need for reliable characterization data. Suppliers often provide COA (Certificate of Analysis) to ensure batch-to-batch consistency, a practice highly valued in GMP-compliant research.

In summary, 2416991-42-7 represents a multifaceted tool in modern science, intersecting drug discovery, diagnostics, and chemical biology. Its alignment with trending searches—from kinase inhibitor mechanisms to prodrug advancements—demonstrates its enduring relevance. As research evolves, this compound will likely remain pivotal in addressing unmet medical needs through innovative structure-activity relationship (SAR) studies and translational research.